Cas no 131-54-4 (2,2'-Dihydroxy-4,4'-dimethoxybenzophenone)

• Product Name: 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone
• CAS No: 131-54-4
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• MDL: MFCD00009606
• CID: 36269
• Update Time: 2025-05-20

2,2'-Dihydroxy-4,4'-dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxy-4-methoxyphenyl)methanone
• Benzophenone-6
• 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone
• 2,2-Dihydroxy-4,4-Dimethoxybenzophenone
• 2,2`-Dihydroxy-4,4`-dimethoxybenzophenone
• BP-6
• Uvinul? 3049
• 2,2'-DIBROMO-9,9'-SPIROBIFLUOROENE
• 2,2'-Dihydroxy-4,4'-dimethoxy-benzophenon
• 2,2'-dihydroxy-4,4'-dimethoxy-benzophenone
• 4,4'-di-methoxy,2,2'-di-ol-benzophenone
• 4,4'-Dimethoxy-2,2'-dihydroxybenzophenone
• Cyasorb UV
• cyasorbuv12
• Dihydroxy-Dimethoxy-Benzophenone
• Uvinul 3049
• Uvinul D49
• UV-6,BP-6
• UVINUL(R) D49
• UV absorber UV BP-6
• Cyasorb UV 12
• LABOTEST-BB LT00159524

• MDL： MFCD00009606
• Inchi： 1S/C15H14O5/c1-19-9-3-5-11(13(16)7-9)15(18)12-6-4-10(20-2)8-14(12)17/h3-8,16-17H,1-2H3
• InChI Key： SODJJEXAWOSSON-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)C(C1C=CC(=CC=1O)OC)=O
• BRN： 1887087

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2662 (rough estimate)
• Melting Point: 137.0 to 141.0 deg-C
• Boiling Point: 377.26°C (rough estimate)
• Flash Point: 164.4oC
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: Negligible
• PSA: 75.99000
• LogP: 2.34600
• Merck: 1099
• Solubility: Not available

2,2'-Dihydroxy-4,4'-dimethoxybenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39-S22
• RTECS：DJ0900000
• Hazardous Material Identification：
• Packing Group：II; III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II; III
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone

Recent Advances in the Study of 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone (CAS 131-54-4) in Chemical Biomedicine

2,2'-Dihydroxy-4,4'-dimethoxybenzophenone (CAS 131-54-4) is a benzophenone derivative that has garnered significant attention in the field of chemical biomedicine due to its unique photochemical properties and potential applications in drug development and material science. Recent studies have explored its role as a UV absorber, antioxidant, and bioactive compound, making it a subject of interest for researchers aiming to develop novel therapeutic agents and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a photostabilizer in pharmaceutical formulations. The research demonstrated that 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone effectively scavenges free radicals generated under UV exposure, thereby enhancing the stability of light-sensitive drugs. This finding is particularly relevant for the development of topical medications and sunscreens, where photodegradation is a critical concern.

In addition to its photoprotective properties, recent research has highlighted the compound's potential as an antimicrobial agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone exhibit moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The study suggested that structural modifications could further enhance its efficacy, opening new avenues for the design of antibacterial agents.

Another area of interest is the compound's application in polymer science. A 2024 paper in Advanced Materials detailed its use as a crosslinking agent in biodegradable polymers. The researchers found that incorporating 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone into polymer matrices improved their mechanical strength and UV resistance, making them suitable for biomedical implants and packaging materials.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. A recent review in Chemical Research in Toxicology (2024) emphasized the need for further in vivo studies to assess its safety profile. The review also called for more research into its metabolic pathways and long-term effects, which are crucial for its adoption in clinical settings.

In conclusion, 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone (CAS 131-54-4) represents a versatile compound with broad applications in chemical biomedicine. Its dual role as a photostabilizer and bioactive agent underscores its potential in drug development and material science. Future research should focus on addressing its limitations while exploring new functional derivatives to expand its utility.